Cas no 76192-24-0 (1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide)

• Product Name: 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide
• CAS No: 76192-24-0
• CID: 4658595
• Update Time: 2025-06-08

1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide

Research Brief on 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide (CAS: 76192-24-0)

1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide (CAS: 76192-24-0) is a synthetic quaternary ammonium compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to the class of benzoquinolinium derivatives, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The unique structural features of this molecule, such as the presence of a dihydrobenzo[h]quinolinium core and substituted phenyl rings, make it a promising candidate for further pharmacological investigations.

Recent studies have focused on elucidating the mechanism of action of 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide, particularly its interaction with biological targets. Preliminary findings suggest that this compound exhibits potent inhibitory effects on certain enzymes involved in cellular signaling pathways. For instance, it has been shown to selectively inhibit protein kinases that are overexpressed in various cancer types, thereby offering a potential therapeutic avenue for oncology research.

The synthesis of 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide has been optimized to improve yield and purity, which is critical for its application in drug discovery. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated the reproducible production of the compound for further biological testing.

In vitro studies have demonstrated that 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide exhibits significant cytotoxicity against a panel of cancer cell lines, including those resistant to conventional chemotherapeutic agents. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interference with mitochondrial function and reactive oxygen species (ROS) generation. These findings underscore its potential as a lead compound for the development of novel anticancer therapies.

Despite these promising results, challenges remain in translating the preclinical findings into clinical applications. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive in vivo studies. Future research directions may include structural modifications to enhance the compound's selectivity and reduce toxicity, as well as the exploration of combination therapies to improve therapeutic outcomes.

In conclusion, 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide (CAS: 76192-24-0) represents a valuable addition to the toolkit of chemical biology and medicinal chemistry researchers. Its multifaceted biological activities and potential therapeutic applications warrant further investigation, which could pave the way for the development of innovative treatments for various diseases.